molecular formula C22H16F2N4O2S B2620870 N~1~-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)-1(6H)-pyrimidinyl]acetamide CAS No. 1251606-64-0

N~1~-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)-1(6H)-pyrimidinyl]acetamide

Cat. No. B2620870
CAS RN: 1251606-64-0
M. Wt: 438.45
InChI Key: OQGSJDLHZCLLSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N~1~-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)-1(6H)-pyrimidinyl]acetamide is a useful research compound. Its molecular formula is C22H16F2N4O2S and its molecular weight is 438.45. The purity is usually 95%.
BenchChem offers high-quality N~1~-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)-1(6H)-pyrimidinyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N~1~-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)-1(6H)-pyrimidinyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Molecular Interactions

This compound belongs to a class of molecules that demonstrate interesting structural configurations and intermolecular interactions. In research conducted by Boechat et al. (2011), the analysis of similar compounds showed that they form near "V" shaped structures with significant angles between aromatic planes. The study highlighted various intermolecular interactions like hydrogen bonds and C-H...π interactions, which contribute to their 3-D arrays in crystal structures (Boechat et al., 2011).

Potential for Imaging Applications

Compounds within this series have been investigated for their potential in imaging applications. Dollé et al. (2008) discussed the radiosynthesis of selective radioligands, including compounds with similar structures, for imaging the translocator protein (18 kDa) with positron emission tomography (PET), highlighting their utility in neuroimaging (Dollé et al., 2008).

Antitumor Activity

A study by El-Morsy et al. (2017) synthesized a new series of derivatives and evaluated their antitumor activity against human breast adenocarcinoma cells. Among these, certain derivatives demonstrated mild to moderate activity, showcasing the potential of these compounds in antitumor research (El-Morsy et al., 2017).

Antibacterial and Antimicrobial Properties

Research into derivatives of similar compounds has shown moderate to good activity against both gram-positive and gram-negative bacteria. Desai et al. (2008) synthesized and evaluated a series of derivatives for their antibacterial activity, indicating the potential of these compounds in developing new antibacterial agents (Desai et al., 2008).

Photovoltaic Efficiency and Ligand-Protein Interactions

The photovoltaic efficiency and ligand-protein interactions of benzothiazolinone acetamide analogs, related to the compound , have been studied by Mary et al. (2020). These compounds have been found to show good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells, as well as interacting effectively with proteins like Cyclooxygenase 1 (COX1) (Mary et al., 2020).

properties

IUPAC Name

N-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)pyrimidin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H16F2N4O2S/c1-13-25-10-16(21-27-19(12-31-21)14-5-3-2-4-6-14)22(30)28(13)11-20(29)26-18-8-7-15(23)9-17(18)24/h2-10,12H,11H2,1H3,(H,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OQGSJDLHZCLLSY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=C(C(=O)N1CC(=O)NC2=C(C=C(C=C2)F)F)C3=NC(=CS3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H16F2N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

438.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N~1~-(2,4-difluorophenyl)-2-[2-methyl-6-oxo-5-(4-phenyl-1,3-thiazol-2-yl)-1(6H)-pyrimidinyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.